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Compound of Interest

Compound Name:
4-Chloro-3-

(trifluoromethoxy)benzonitrile

Cat. No.: B1356661 Get Quote

In-Depth Technical Guide: 4-Chloro-3-
(trifluoromethoxy)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) for 4-Chloro-3-
(trifluoromethoxy)benzonitrile (CAS 886501-50-4) is publicly available. The following

information is a composite guide based on data for the structurally similar compound 4-Chloro-

3-(trifluoromethyl)benzonitrile and general principles of chemical safety. It is intended for

informational purposes and should be supplemented with professional judgment and, where

possible, direct testing.

Chemical Identification and Properties
This section summarizes the known physical and chemical properties of 4-Chloro-3-
(trifluoromethoxy)benzonitrile and its close analogue, 4-Chloro-3-

(trifluoromethyl)benzonitrile.
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Property
4-Chloro-3-
(trifluoromethoxy)benzonit
rile

4-Chloro-3-
(trifluoromethyl)benzonitril
e

CAS Number 886501-50-4[1] 1735-54-2[2][3]

Molecular Formula C₈H₃ClF₃NO[1] C₈H₃ClF₃N[2][3]

Molecular Weight 221.56 g/mol [1] 205.56 g/mol [2][3]

Appearance Not specified
White to almost white

powder/crystal[2]

Melting Point Not specified 63 - 67 °C[2]

Boiling Point Not specified 105 °C at 11 mmHg[2]

Purity Not specified ≥ 98% (GC)[2]

Hazard Identification and Safety Precautions
Based on data for analogous compounds, 4-Chloro-3-(trifluoromethoxy)benzonitrile is

anticipated to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and

eye irritation.

GHS Hazard Statements (Anticipated):

Harmful if swallowed.

Harmful in contact with skin.

Causes skin irritation.

Causes serious eye irritation.

Harmful if inhaled.

May cause respiratory irritation.

Precautionary Statements:
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Category Precautionary Statement

Prevention

Wash face, hands, and any exposed skin

thoroughly after handling.[4][5] Do not eat, drink

or smoke when using this product. Wear

protective gloves/protective clothing/eye

protection/face protection.[4][5] Avoid breathing

dust/fume/gas/mist/vapors/spray.[5] Use only

outdoors or in a well-ventilated area.[4][5]

Response

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[4] IF ON SKIN: Wash with plenty of soap and

water. Call a POISON CENTER or doctor if you

feel unwell. If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[4] IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4][5] IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. If eye irritation

persists: Get medical advice/attention.[4][5]

Storage
Store in a well-ventilated place. Keep container

tightly closed.[5] Store locked up.[4]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[4][5]

Experimental Protocols
As no specific experimental protocols for 4-Chloro-3-(trifluoromethoxy)benzonitrile are

available, a general procedure for the synthesis of a related halobenzonitrile is provided as an

illustrative example. This compound is valuable as an intermediate in organic synthesis for

pharmaceuticals and agrochemicals.[2]
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Example Protocol: Synthesis of 4-Fluoro-3-(trifluoromethyl)benzonitrile

This protocol details the conversion of a haloaniline to a benzonitrile, a common transformation

in medicinal chemistry.

Diazonium Salt Formation:

Dissolve 10 mmol of 3-trifluoromethyl-4-haloaniline in 10 mL of slightly heated glacial

acetic acid.

Slowly add 2.5 mL of 12 mol·L⁻¹ sulfuric acid solution and stir until a dark yellow solution is

formed.

Cool the solution to 0-5°C in an ice-salt bath until a white paste forms.

Slowly add 10 mL of a pre-cooled (0-5°C) 2 mol·L⁻¹ NaNO₂ solution over approximately 30

minutes to form a reddish-brown diazonium salt solution.[6]

Cyanation Reaction:

Neutralize the diazonium salt solution with Na₂CO₃ to a pH of 7.0.

In a separate flask, dissolve 0.84 g (2 mmol) of K₃[Fe(CN)₆] in 20 mL of distilled water.

Add 4.5 mmol of ethylenediamine and 1.5 mmol of Cu(OAc)₂ and stir at room temperature

for 1 hour.

Cool this solution to 0-5°C in an ice-salt bath.

Slowly add the neutralized diazonium salt solution to the K₃[Fe(CN)₆] solution over

approximately 1 hour.

Continue stirring at 0-5°C for 2 hours, during which a reddish-brown precipitate will form.

[6]

Work-up and Purification:

Filter the precipitate and wash the solid with dichloromethane.
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Collect the organic phase.

Extract the aqueous phase twice with 1/3 volume of dichloromethane.

Combine all organic phases and concentrate under reduced pressure.

Purify the crude product by column chromatography using an eluent of petroleum ether:

ethyl acetate (20:1).[6]

Visualizations
The following diagrams illustrate key logical and experimental workflows relevant to handling

and using substituted benzonitriles.
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Emergency Response for Chemical Spill

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Seek Medical Attention
(If Exposed)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use Absorbent Material)

Clean Up Spill
(Follow SDS Protocol)

Decontaminate Area
and Equipment

Dispose of Waste
(As Hazardous Waste)

Click to download full resolution via product page

Caption: General emergency response workflow for a chemical spill.
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Example Synthesis Workflow: Halobenzonitrile

Start: Haloaniline

Diazotization
(NaNO₂, Acid)

Cyanation
(e.g., K₃[Fe(CN)₆], Cu(OAc)₂)

Aqueous Work-up
& Extraction

Purification
(Column Chromatography)

Final Product:
Halobenzonitrile

Click to download full resolution via product page

Caption: Example workflow for the synthesis of a halobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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